Cas no 917980-12-2 (Benzonitrile, 4-amino-2,3-difluoro-5-nitro-)

• Product Name: Benzonitrile, 4-amino-2,3-difluoro-5-nitro-
• CAS No: 917980-12-2
• MF: C₇H₃F₂N₃O₂
• MW: 199.114427804947
• CID: 780456
• PubChem ID: 59336206
• Update Time: 2025-04-19

Benzonitrile, 4-amino-2,3-difluoro-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-amino-2,3-difluoro-5-nitro-
• 4-Amino-2,3-difluoro-5-nitrobenzonitrile
• 917980-12-2
• C7H3F2N3O2
• SCHEMBL2850990
• ANECUDXVENBPRU-UHFFFAOYSA-N
• DTXSID50731554

• Inchi： 1S/C7H3F2N3O2/c8-5-3(2-10)1-4(12(13)14)7(11)6(5)9/h1H,11H2
• InChI Key： ANECUDXVENBPRU-UHFFFAOYSA-N
• SMILES： FC1=C(C(C#N)=CC(=C1N)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 199.01933267g/mol
• Monoisotopic Mass: 199.01933267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 95.6Ų